Cas no 2567-55-7 (Acetamide,2-chloro-N-pentyl-N-phenyl-)

Acetamide,2-chloro-N-pentyl-N-phenyl- structure
2567-55-7 structure
Product Name:Acetamide,2-chloro-N-pentyl-N-phenyl-
CAS No:2567-55-7
MF:C13H18ClNO
MW:239.741122722626
CID:276970
PubChem ID:222390
Update Time:2025-04-19

Acetamide,2-chloro-N-pentyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-pentyl-N-phenyl-
    • [N-n-butyl-N-(phenyl)aminocarbonylmethyl]chloride
    • 2-chloro-N-(4-m-tolyloxy-phenyl)-acetamide
    • AC1Q2J9I
    • AG-G-72499
    • Chloressigsaeure-(m-tolyloxy-anilid)
    • Chlor-essigsaeure-(N-butyl-anilid)
    • Chlor-essigsaeure-(N-pentyl-anilid)
    • Chloressigsaeure-<
    • Chloressigsaeure-< N-butyl-anilid>
    • chloro-acetic acid-(N-butyl-anilide)
    • chloro-acetic acid-(N-pentyl-anilide)
    • CTK5D1434
    • EN300-18520
    • NSC-8307
    • 2567-55-7
    • 2-chloro-n-pentyl-n-phenylacetamide
    • NSC8307
    • DTXSID20948551
    • Inchi: 1S/C13H18ClNO/c1-2-3-7-10-15(13(16)11-14)12-8-5-4-6-9-12/h4-6,8-9H,2-3,7,10-11H2,1H3
    • InChI Key: IXCDVTOZFRHSFM-UHFFFAOYSA-N
    • SMILES: ClCC(N(C1C=CC=CC=1)CCCCC)=O

Computed Properties

  • Exact Mass: 239.10784
  • Monoisotopic Mass: 239.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 328.7°Cat760mmHg
  • Flash Point: 152.6°C
  • Refractive Index: 1.54
  • PSA: 20.31
  • LogP: 3.44860
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